Cas no 100131-78-0 (Ethanone,1-[2-methyl-4-(1-methylethyl)-1H-pyrrol-3-yl]-)

Ethanone,1-[2-methyl-4-(1-methylethyl)-1H-pyrrol-3-yl]- structure
100131-78-0 structure
Product Name:Ethanone,1-[2-methyl-4-(1-methylethyl)-1H-pyrrol-3-yl]-
CAS No:100131-78-0
MF:C10H15NO
MW:165.232202768326
CID:123967
PubChem ID:45086355
Update Time:2025-04-18

Ethanone,1-[2-methyl-4-(1-methylethyl)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[2-methyl-4-(1-methylethyl)-1H-pyrrol-3-yl]-
    • Ketone,4-isopropyl-2-methylpyrrol-3-yl methyl (6CI)
    • Ethanone, 1-[2-methyl-4-(1-methylethyl)-1H-pyrrol-3-yl]- (9CI)
    • 100131-78-0
    • 1-(4-Isopropyl-2-methyl-1H-pyrrol-3-yl)ethanone
    • Inchi: 1S/C10H15NO/c1-6(2)9-5-11-7(3)10(9)8(4)12/h5-6,11H,1-4H3
    • InChI Key: IUHURASDMYARKH-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=C(C)NC=C1C(C)C

Computed Properties

  • Exact Mass: 164.10762
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86
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